molecular formula C7H10F5I B8425347 Heptane, 1,1,1,2,2-pentafluoro-7-iodo-

Heptane, 1,1,1,2,2-pentafluoro-7-iodo-

Cat. No.: B8425347
M. Wt: 316.05 g/mol
InChI Key: LEJYSQJKLSLOEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Heptane, 1,1,1,2,2-pentafluoro-7-iodo- is a useful research compound. Its molecular formula is C7H10F5I and its molecular weight is 316.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality Heptane, 1,1,1,2,2-pentafluoro-7-iodo- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Heptane, 1,1,1,2,2-pentafluoro-7-iodo- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H10F5I

Molecular Weight

316.05 g/mol

IUPAC Name

1,1,1,2,2-pentafluoro-7-iodoheptane

InChI

InChI=1S/C7H10F5I/c8-6(9,7(10,11)12)4-2-1-3-5-13/h1-5H2

InChI Key

LEJYSQJKLSLOEQ-UHFFFAOYSA-N

Canonical SMILES

C(CCC(C(F)(F)F)(F)F)CCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium iodide (27.37 g, 182.58 mmol) was added to a solution of 1-methanesulfonyloxy-6,6,7,7,7-pentafluoroheptane (17.3 g, 60.86 mmol) in acetone (500 ml), followed by heating under reflux for 12 hours. Water was added to the reaction mixture, which was then extracted twice with ether. The combined organic layers were washed with 1% aqueous sodium thiosulfate and saturated aqueous sodium chloride, and then dried over anhydrous magnesium sulfate. The solvent was distilled off to give 1-iodo-6,6,7,7,7-pentafluoroheptane (16.5 g, Yield 86%).
Quantity
27.37 g
Type
reactant
Reaction Step One
Name
1-methanesulfonyloxy-6,6,7,7,7-pentafluoroheptane
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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